Cas no 2138266-31-4 (2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro-)
2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid
- 3-Fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyridine-2-carboxylic acid
- 2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro-
-
- Inchi: 1S/C12H15FN2O4/c1-12(2,3)19-11(18)15-6-7-4-5-14-9(8(7)13)10(16)17/h4-5H,6H2,1-3H3,(H,15,18)(H,16,17)
- InChI Key: ZXDOMINMZCENOS-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)O)=NC=CC=1CNC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 343
- XLogP3: 1.3
- Topological Polar Surface Area: 88.5
2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-763062-0.05g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid |
2138266-31-4 | 95.0% | 0.05g |
$780.0 | 2025-02-24 | |
| Enamine | EN300-763062-0.1g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid |
2138266-31-4 | 95.0% | 0.1g |
$817.0 | 2025-02-24 | |
| Enamine | EN300-763062-0.25g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid |
2138266-31-4 | 95.0% | 0.25g |
$855.0 | 2025-02-24 | |
| Enamine | EN300-763062-0.5g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid |
2138266-31-4 | 95.0% | 0.5g |
$891.0 | 2025-02-24 | |
| Enamine | EN300-763062-1.0g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid |
2138266-31-4 | 95.0% | 1.0g |
$928.0 | 2025-02-24 | |
| Enamine | EN300-763062-2.5g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid |
2138266-31-4 | 95.0% | 2.5g |
$1819.0 | 2025-02-24 | |
| Enamine | EN300-763062-5.0g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid |
2138266-31-4 | 95.0% | 5.0g |
$2692.0 | 2025-02-24 | |
| Enamine | EN300-763062-10.0g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluoropyridine-2-carboxylic acid |
2138266-31-4 | 95.0% | 10.0g |
$3992.0 | 2025-02-24 |
2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro-
Professional Introduction to 2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro (CAS No. 2138266-31-4)
2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro (CAS No. 2138266-31-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further exploration in drug development.
The molecular structure of 2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a pyridine core, flanked by fluoro and carboxylic acid substituents, provides a foundation for diverse interactions with biological targets. Additionally, the amide linkage and the dimethylethoxy group introduce further complexity, which can be leveraged to modulate the compound's activity and selectivity.
In recent years, there has been a growing interest in the development of fluorinated pyridine derivatives due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom at the 3-position in this compound is particularly noteworthy, as it has been shown to influence the electronic properties of the molecule and enhance its interaction with enzymes and receptors. This feature makes it an attractive scaffold for designing novel therapeutic agents.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The combination of a carboxylic acid group and an amine functionality allows for further derivatization, enabling chemists to create a wide range of analogs with tailored properties. This flexibility is crucial in drug discovery, where subtle modifications can significantly impact efficacy and safety profiles.
Recent studies have begun to explore the biological activity of 2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro, revealing promising results in several disease models. Researchers have observed that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that it may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders.
The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with high precision. The use of advanced synthetic techniques has allowed researchers to achieve optimal yields and purity levels, which are essential for pharmaceutical applications. This underscores the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug development.
The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling studies have provided valuable insights into its binding interactions with biological targets, helping to guide the design of more effective derivatives. By leveraging computational tools, researchers can predict the behavior of molecules before they are synthesized, saving time and resources in the drug discovery process.
As our understanding of disease mechanisms continues to evolve, so too does our approach to drug design. The unique structural features of 2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro position it as a versatile tool for addressing complex therapeutic challenges. By integrating insights from various disciplines—such as medicinal chemistry, biochemistry, and computational biology—we can unlock new possibilities for treating a wide range of diseases.
In conclusion, 2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro (CAS No. 2138266-31-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
2138266-31-4 (2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)